Cas no 158262-66-9 (Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-)
158262-66-9 structure
Product Name:Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-
CAS No:158262-66-9
MF:C15H18N2OS
MW:274.381222248077
CID:1336265
Update Time:2024-08-18
Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-
- Pentanenitrile, 4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-
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- Inchi: 1S/C15H18N2OS/c1-15(2,3)13(18)12(10-16)14(19-4)17-11-8-6-5-7-9-11/h5-9,17H,1-4H3
- InChI Key: VWLGAOKSDXRZKN-UHFFFAOYSA-N
- SMILES: C(#N)C(=C(SC)NC1=CC=CC=C1)C(=O)C(C)(C)C
Computed Properties
- Exact Mass: 274.11414
Experimental Properties
- Density: 1.149±0.06 g/cm3(Predicted)
- Boiling Point: 404.3±45.0 °C(Predicted)
- PSA: 52.89
- pka: -2.73±0.70(Predicted)
Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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